Cas no 1246816-12-5 (4-Amino-1-tert-butyl-3-(3-ethyl)pyrazolo3,4-dpyrimidine)

4-Amino-1-tert-butyl-3-(3-ethyl)pyrazolo[3,4-d]pyrimidine is a heterocyclic compound featuring a pyrazolo[3,4-d]pyrimidine core, substituted with an amino group at the 4-position, a tert-butyl group at the 1-position, and an ethyl group at the 3-position. This structure imparts unique physicochemical properties, making it a valuable intermediate in pharmaceutical and agrochemical research. Its rigid fused-ring system enhances binding affinity in target interactions, while the tert-butyl and ethyl substituents contribute to steric and electronic modulation. The compound is particularly useful in the synthesis of kinase inhibitors and other biologically active molecules. High purity and stability under standard conditions further support its utility in advanced synthetic applications.

4-Amino-1-tert-butyl-3-(3-ethyl)pyrazolo3,4-dpyrimidine structure

1246816-12-5 structure

Product Name:4-Amino-1-tert-butyl-3-(3-ethyl)pyrazolo3,4-dpyrimidine

CAS No:1246816-12-5

MF:C₁₁H₁₇N₅

MW:219.286181211472

CID:1060487

PubChem ID:46398813

Update Time:2025-10-30

4-Amino-1-tert-butyl-3-(3-ethyl)pyrazolo3,4-dpyrimidine Chemical and Physical Properties

Names and Identifiers

- 4-Amino-1-tert-butyl-3-(3-ethyl)pyrazolo[3,4-d]pyrimidine
- 1-tert-butyl-3-ethyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine
- 1-tert-butyl-3-ethylpyrazolo[3,4-d]pyrimidin-4-amine
- 1-(tert-Butyl)-3-ethyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine
- 1246816-12-5
- 4-Amino-1-tert-butyl-3-(3-ethyl)pyrazolo3,4-dpyrimidine
- Inchi： 1S/C11H17N5/c1-5-7-8-9(12)13-6-14-10(8)16(15-7)11(2,3)4/h6H,5H2,1-4H3,(H2,12,13,14)
- InChI Key： ROXQNWRGRNAAAH-UHFFFAOYSA-N
- SMILES： N1(C2C(=C(N)N=CN=2)C(CC)=N1)C(C)(C)C

Computed Properties

Exact Mass: 219.14839556g/mol
Monoisotopic Mass: 219.14839556g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 249
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 69.6Å²

4-Amino-1-tert-butyl-3-(3-ethyl)pyrazolo3,4-dpyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	A602965-10mg	4-Amino-1-tert-butyl-3-(3-ethyl)pyrazolo[3,4-d]pyrimidine	1246816-12-5		10mg	$ 196.00	2023-04-19
TRC	A602965-100mg	4-Amino-1-tert-butyl-3-(3-ethyl)pyrazolo[3,4-d]pyrimidine	1246816-12-5		100mg	$ 1800.00	2023-09-08

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[3,4-d]pyrimidines

Additional information on 4-Amino-1-tert-butyl-3-(3-ethyl)pyrazolo3,4-dpyrimidine

Research Brief on 4-Amino-1-tert-butyl-3-(3-ethyl)pyrazolo[3,4-d]pyrimidine (CAS: 1246816-12-5): Recent Advances and Applications

4-Amino-1-tert-butyl-3-(3-ethyl)pyrazolo[3,4-d]pyrimidine (CAS: 1246816-12-5) is a pyrazolopyrimidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a kinase inhibitor. Recent studies have explored its structural and pharmacological properties, highlighting its role in targeting key signaling pathways involved in cancer and inflammatory diseases. This research brief synthesizes the latest findings on this compound, focusing on its mechanism of action, therapeutic applications, and ongoing clinical developments.

Recent investigations into 4-Amino-1-tert-butyl-3-(3-ethyl)pyrazolo[3,4-d]pyrimidine have revealed its selective inhibition of protein kinases, particularly those in the PI3K/AKT/mTOR pathway. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in suppressing tumor growth in preclinical models of breast cancer, with an IC50 value in the nanomolar range. The compound's unique tert-butyl and ethyl substituents contribute to its enhanced binding affinity and metabolic stability, making it a promising candidate for further drug development.

In addition to its anticancer properties, this compound has shown potential in modulating immune responses. A recent Nature Chemical Biology article (2024) reported its ability to inhibit JAK-STAT signaling, suggesting applications in autoimmune disorders such as rheumatoid arthritis. Structural optimization efforts have further improved its pharmacokinetic profile, with derivatives exhibiting increased oral bioavailability and reduced off-target effects. These advancements underscore the compound's versatility as a scaffold for designing next-generation therapeutics.

Ongoing clinical trials are evaluating the safety and efficacy of 4-Amino-1-tert-butyl-3-(3-ethyl)pyrazolo[3,4-d]pyrimidine-based drugs, with Phase I results expected in late 2024. Collaborative efforts between academic institutions and pharmaceutical companies aim to address challenges related to drug resistance and combination therapies. Future research directions include exploring its potential in neurodegenerative diseases and infectious diseases, leveraging its unique kinase inhibition profile.

In conclusion, 4-Amino-1-tert-butyl-3-(3-ethyl)pyrazolo[3,4-d]pyrimidine represents a promising therapeutic agent with broad applications in oncology and immunology. Its well-characterized chemical properties and robust preclinical data position it as a key player in the development of targeted therapies. Continued research and clinical validation will be critical to unlocking its full potential in the treatment of complex diseases.